Cas no 1781647-67-3 (tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-5-carboxylate)

• Product Name: tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-5-carboxylate
• CAS No: 1781647-67-3
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• MDL: MFCD31712976
• CID: 4674104
• Update Time: 2025-10-29

tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-5-carboxylate

• MDL： MFCD31712976
• Inchi： 1S/C12H16N4O2/c1-12(2,3)18-11(17)16-5-4-9-8(7-16)10(6-13)15-14-9/h4-5,7H2,1-3H3,(H,14,15)
• InChI Key： HJMZWGSZOHMZCQ-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2=NNC(C#N)=C12

Additional information on tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-5-carboxylate

tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate: A Comprehensive Overview

tert-Butyl 3-Cyano-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate is a compound with the CAS number 1781647-67-3, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in drug discovery and advanced materials development.

The molecular structure of tert-butyl 3-cyano-pyrazolo[4,3-c]pyridine-5-carboxylate is characterized by a pyrazolo[4,3-c]pyridine core with a cyano group at position 3 and a tert-butyl ester group at position 5. This combination of functional groups makes it a versatile building block for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties.

One of the most intriguing aspects of this compound is its ability to participate in various click chemistry reactions due to the presence of the cyano group. Click chemistry has revolutionized the way complex molecules are synthesized by enabling efficient and selective bond formations. Researchers have demonstrated that tert-butyl 3-cyano-pyrazolo[4,3-c]pyridine-5-carboxylate can undergo cycloaddition reactions with azides to form stable triazole derivatives. These derivatives have shown promise in drug delivery systems and as scaffolds for developing new pharmaceutical agents.

In addition to its role in medicinal chemistry, tert-butyl 3-cyano-pyrazolo[4,3-c]pyridine-5-carboxylate has also been explored for its electronic properties. The pyrazolo[4,3-c]pyridine moiety is known to exhibit interesting photoluminescent behavior under UV light. Recent experiments have revealed that this compound can serve as a precursor for synthesizing fluorescent materials suitable for optoelectronic applications such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of tert-butyl 3-cyano-pyrazolo[4,3-c]pyridine-5-carboxylate typically involves multi-step reactions starting from readily available starting materials like pyrazole derivatives and cyanide sources. The process often includes nucleophilic substitutions or coupling reactions under controlled conditions to achieve high yields and purity. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the final product.

From an environmental standpoint, the synthesis and application of tert-butyl 3-cyano-pyrazolo[4,3-c]pyridine-5-carboxylate have been designed to minimize ecological impact. Researchers have emphasized the importance of green chemistry principles in optimizing reaction conditions and reducing waste generation during the production process.

In conclusion, tert-butyl 3-cyano-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS No: 1781647-67-3) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a versatile intermediate in drug discovery and materials science while adhering to modern sustainability practices.